Cas no 22432-93-5 ([(2R,3S,5R)-3-Acetyloxy-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)oxolan-2-yl]methyl acetate)

[(2R,3S,5R)-3-Acetyloxy-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)oxolan-2-yl]methyl acetate structure
22432-93-5 structure
Product Name:[(2R,3S,5R)-3-Acetyloxy-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)oxolan-2-yl]methyl acetate
CAS No:22432-93-5
MF:C12H16N4O6
MW:312.278642654419
CID:239052
Update Time:2023-08-03

[(2R,3S,5R)-3-Acetyloxy-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)oxolan-2-yl]methyl acetate Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazin-2(1H)-one,4-amino-1-(3,5-di-O-acetyl-2-deoxy-D-erythro-pentofuranosyl)-
    • 3',5'-DI-O-ACETYL-2-DEOXY-5-AZACYTOSINE
    • 4-amino-1-(O3,O5-diacetyl-β-D-erythro-2-deoxy-pentofuranosyl)-1H-[1,3,5]triazin-2-one
    • 4-amino-1-(O3,O5-diacetyl--D-erythro-2-deoxy-pentofuranosyl)-1H-[1,3,5]triazin-2-one
    • [(2R,3S,5R)-3-Acetyloxy-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)oxolan-2-yl]methyl acetate
    • Inchi: 1S/C12H16N4O6/c1-6(17)20-4-9-8(21-7(2)18)3-10(22-9)16-5-14-11(13)15-12(16)19/h5,8-10H,3-4H2,1-2H3,(H2,13,15,19)/t8-,9+,10+/m0/s1
    • InChI Key: GZJUWGDKJKLXMT-IVZWLZJFSA-N
    • SMILES: O1[C@H](C[C@@H]([C@H]1COC(C)=O)OC(C)=O)N1C=NC(N)=NC1=O

Computed Properties

  • Exact Mass: 312.107
  • Monoisotopic Mass: 312.107
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 546
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 133

Experimental Properties

  • Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (3.4 g/l) (25 º C),
  • PSA: 135.63000
  • LogP: -0.41600
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